Bis(sulfosuccinimidyl)suberate
Bis(sulfosuccinimidyl)suberate
BS3 Crosslinker, or Bis[sulfosuccinimidyl] suberate, is an amine-reactive, water soluble, homobifunctional protein crosslinker. The 8-atom spacer arm of the BS3 crosslinking reagent is non-cleavable and the molecule is not cell membrane permeable. The BS3 protein crosslinker can be used to prepare antibody-protein conjugates, for crosslinking cell surface proteins, and for covalently orienting antibody to an immobilized Protein A or Protein G resin.
Brand Name:
Vulcanchem
CAS No.:
82436-77-9
VCID:
VC0522180
InChI:
InChI=1S/C16H20N2O14S2/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30)
SMILES:
C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O
Molecular Formula:
C16H20N2O14S2
Molecular Weight:
528.5 g/mol
Bis(sulfosuccinimidyl)suberate
CAS No.: 82436-77-9
Cat. No.: VC0522180
Molecular Formula: C16H20N2O14S2
Molecular Weight: 528.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | BS3 Crosslinker, or Bis[sulfosuccinimidyl] suberate, is an amine-reactive, water soluble, homobifunctional protein crosslinker. The 8-atom spacer arm of the BS3 crosslinking reagent is non-cleavable and the molecule is not cell membrane permeable. The BS3 protein crosslinker can be used to prepare antibody-protein conjugates, for crosslinking cell surface proteins, and for covalently orienting antibody to an immobilized Protein A or Protein G resin. |
|---|---|
| CAS No. | 82436-77-9 |
| Molecular Formula | C16H20N2O14S2 |
| Molecular Weight | 528.5 g/mol |
| IUPAC Name | 1-[8-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid |
| Standard InChI | InChI=1S/C16H20N2O14S2/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30) |
| Standard InChI Key | VYLDEYYOISNGST-UHFFFAOYSA-N |
| SMILES | C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O |
| Canonical SMILES | C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)O)S(=O)(=O)O |
| Appearance | Solid powder |
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